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Compound of Interest

Compound Name: Keracyanin

Cat. No.: B1673395 Get Quote

This document provides comprehensive guidance for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of Keracyanin. The

following procedures are designed to ensure laboratory safety and maintain the integrity of the

compound for experimental use.

Hazard Identification and Safety Precautions
Keracyanin, also known as Cyanidin-3-O-rutinoside chloride, is an anthocyanin compound

valued for its antioxidant and anti-inflammatory properties.[1][2][3] While some suppliers do not

classify Keracyanin as a hazardous substance according to the Globally Harmonized System

(GHS), others assign it to "Acute toxicity, Oral (Category 4)" and "Hazardous to the aquatic

environment, long-term hazard (Category 1)".[4][5] Therefore, it is prudent to handle

Keracyanin with a degree of caution appropriate for a potentially harmful substance.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Keracyanin powder and solutions.
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Operation Required PPE Specifications

Handling Solid Powder

Eye Protection, Gloves,

Respiratory Protection, Lab

Coat

Safety glasses with side

shields or goggles. Nitrile

gloves. N95 or higher-rated

dust mask. Standard

laboratory coat.

Preparing Solutions
Eye Protection, Gloves, Lab

Coat

Safety glasses with side

shields or goggles. Nitrile

gloves. Standard laboratory

coat.

General Laboratory Use
Eye Protection, Gloves, Lab

Coat

Safety glasses with side

shields. Nitrile gloves.

Standard laboratory coat.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation persists.

Skin Contact

Wash off with soap and plenty of water. Get

medical attention if irritation develops and

persists.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Consult a

physician.
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Operational and Disposal Plans
Handling and Storage

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature is -20°C for the powder. Protect from light and moisture.

Disposal Plan
Solid Waste: Uncontaminated Keracyanin solid waste can be disposed of in the regular

laboratory trash, clearly labeled as "non-hazardous". However, given the conflicting safety

data, it is best practice to collect it in a designated, sealed container for chemical waste

disposal.

Liquid Waste: For solutions, if local regulations permit, water-soluble, non-hazardous

solutions may be flushed down the drain with a large volume of water. Due to the aquatic

toxicity warning from some suppliers, it is recommended to collect aqueous solutions of

Keracyanin in a designated waste container for chemical waste disposal.

Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., water or

ethanol). The rinsate should be collected as chemical waste. Once cleaned, deface the label

and dispose of the container in the regular trash.

Experimental Protocols
DPPH Free Radical Scavenging Assay
This protocol outlines a common method for determining the antioxidant activity of Keracyanin.

Materials:

Keracyanin

2,2-diphenyl-1-picrylhydrazyl (DPPH)

Methanol or Ethanol
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96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of Keracyanin in methanol or ethanol.

Prepare a series of dilutions of the Keracyanin stock solution to test a range of

concentrations.

Prepare a 0.1 mM DPPH solution in methanol or ethanol.

In a 96-well plate, add a specific volume of each Keracyanin dilution to separate wells.

Add the DPPH solution to each well containing the Keracyanin dilutions.

Include a control containing only the solvent and the DPPH solution.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance of each well at 517 nm using a microplate reader.

Calculate the percentage of DPPH scavenging activity for each concentration of

Keracyanin.

Visualization of Signaling Pathway
Keracyanin has been shown to exhibit its anti-inflammatory effects by inhibiting the NF-

κB/FAK/MAPK signaling pathway. The following diagram illustrates the logical relationship

within this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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